Cas no 1508222-30-7 (2-2-(pyrrolidin-1-yl)phenylpropanoic acid)

• Product Name: 2-2-(pyrrolidin-1-yl)phenylpropanoic acid
• CAS No: 1508222-30-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6361574
• PubChem ID: 70554753
• Update Time: 2025-10-21

2-2-(pyrrolidin-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(pyrrolidin-1-yl)phenylpropanoic acid
• 1508222-30-7
• SCHEMBL11288764
• EN300-1838060
• 2-[2-(pyrrolidin-1-yl)phenyl]propanoic acid

• Inchi： 1S/C13H17NO2/c1-10(13(15)16)11-6-2-3-7-12(11)14-8-4-5-9-14/h2-3,6-7,10H,4-5,8-9H2,1H3,(H,15,16)
• InChI Key： VOAPDQHGQRQRFP-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-2-(pyrrolidin-1-yl)phenylpropanoic acid

Recent Advances in the Study of 2-2-(pyrrolidin-1-yl)phenylpropanoic acid (CAS: 1508222-30-7)

The compound 2-2-(pyrrolidin-1-yl)phenylpropanoic acid (CAS: 1508222-30-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 2-2-(pyrrolidin-1-yl)phenylpropanoic acid as a promising scaffold for the development of novel bioactive molecules. Its unique chemical structure, featuring a pyrrolidine ring and a phenylpropanoic acid moiety, allows for diverse interactions with biological targets. Researchers have explored its potential as a modulator of various signaling pathways, including those involved in inflammation and neurodegenerative diseases.

One of the key breakthroughs in the synthesis of 2-2-(pyrrolidin-1-yl)phenylpropanoic acid involves the optimization of reaction conditions to improve yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly reduces byproduct formation, making the process more efficient and scalable. This advancement is critical for the large-scale production required for preclinical and clinical studies.

Pharmacological evaluations have demonstrated that 2-2-(pyrrolidin-1-yl)phenylpropanoic acid exhibits notable activity in vitro and in vivo. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting specific enzymes associated with inflammatory responses. These findings suggest its potential as a lead compound for developing anti-inflammatory agents with improved safety profiles.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 2-2-(pyrrolidin-1-yl)phenylpropanoic acid with its biological targets. These studies have identified key functional groups that contribute to its binding affinity and selectivity, paving the way for the design of derivatives with enhanced therapeutic properties.

Despite these promising developments, challenges remain in the clinical translation of 2-2-(pyrrolidin-1-yl)phenylpropanoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on formulation strategies and prodrug approaches to overcome these limitations.

In conclusion, 2-2-(pyrrolidin-1-yl)phenylpropanoic acid (CAS: 1508222-30-7) represents a versatile and promising compound in the realm of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to unlock its full therapeutic potential, offering new avenues for the treatment of various diseases.